Cas no 1443309-50-9 (1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol)

1-[3,5-Dimethyl-4-(2-methylpropoxy)phenyl]ethanol is a specialized organic compound featuring a phenolic core substituted with dimethyl and isobutoxy groups, along with an ethanol functional group. This structure imparts unique physicochemical properties, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The presence of the isobutoxy group enhances lipophilicity, potentially improving bioavailability in active formulations. Its well-defined molecular architecture allows for precise reactivity in targeted transformations, such as etherification or oxidation. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Suitable for controlled functionalization, it serves as a versatile building block in the development of complex molecules.

1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol structure

1443309-50-9 structure

Product Name:1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol

CAS No:1443309-50-9

MF:C₁₄H₂₂O₂

MW:222.323284626007

MDL:MFCD22372874

CID:5189983

Update Time:2026-03-05

1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

- 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol
- MDL： MFCD22372874
- Inchi： 1S/C14H22O2/c1-9(2)8-16-14-10(3)6-13(12(5)15)7-11(14)4/h6-7,9,12,15H,8H2,1-5H3
- InChI Key： VHTBCFVFDCKZFX-UHFFFAOYSA-N
- SMILES： C(O)(C1=CC(C)=C(OCC(C)C)C(C)=C1)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4

1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB427176-1 g	1-(4-iso-Butoxy-3,5-dimethylphenyl)ethanol; .	1443309-50-9		1g	€1621.80	2023-04-23
abcr	AB427176-1g	1-(4-iso-Butoxy-3,5-dimethylphenyl)ethanol; .	1443309-50-9		1g	€1555.10	2025-04-21

1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol Related Literature

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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Additional information on 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol

Research Briefing on 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol (CAS: 1443309-50-9) in Chemical and Biomedical Applications

The compound 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol (CAS: 1443309-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

Recent advancements in synthetic chemistry have enabled the efficient production of 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol with high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is crucial for industrial applications. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

Pharmacological studies have revealed that 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol exhibits notable bioactivity, particularly in modulating inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary data indicate that the compound may possess antioxidant properties, further broadening its therapeutic scope.

The mechanism of action of 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol is currently under investigation. Early findings suggest that it interacts with specific cellular receptors and signaling pathways, leading to the observed anti-inflammatory and antioxidant effects. Molecular docking studies have provided preliminary evidence of its binding affinity to target proteins, although further validation is required to fully elucidate its pharmacodynamic profile.

In the context of drug development, 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol has been evaluated for its pharmacokinetic properties. Studies have shown favorable absorption and distribution profiles, with moderate metabolic stability. These findings highlight its potential as a lead compound for further optimization and clinical development. However, additional studies are needed to assess its safety and efficacy in more complex biological systems.

Overall, the latest research on 1-[3,5-dimethyl-4-(2-methylpropoxy)phenyl]ethanol (CAS: 1443309-50-9) underscores its potential as a versatile molecule in chemical biology and pharmaceutical sciences. Its unique structural and pharmacological properties make it a promising candidate for further investigation and development. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and exploring potential synergies with existing drugs.